Cas no 953210-12-3 (N-(1-benzylpiperidin-4-yl)methyl-4-fluorobenzene-1-sulfonamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-4-fluorobenzene-1-sulfonamide
• CAS No: 953210-12-3
• MF: C₁₉H₂₃FN₂O₂S
• MW: 362.461527109146
• CID: 5894787
• PubChem ID: 16887776
• Update Time: 2025-08-04

N-(1-benzylpiperidin-4-yl)methyl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 953210-12-3
• N-[(1-benzylpiperidin-4-yl)methyl]-4-fluorobenzene-1-sulfonamide
• AKOS024490130
• N-((1-benzylpiperidin-4-yl)methyl)-4-fluorobenzenesulfonamide
• F5017-0356
• VU0629687-1
• N-(1-benzylpiperidin-4-yl)methyl-4-fluorobenzene-1-sulfonamide

• Inchi： 1S/C19H23FN2O2S/c20-18-6-8-19(9-7-18)25(23,24)21-14-16-10-12-22(13-11-16)15-17-4-2-1-3-5-17/h1-9,16,21H,10-15H2
• InChI Key： VHCXBOBKNSAPRU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCC1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 362.14642732g/mol
• Monoisotopic Mass: 362.14642732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-4-fluorobenzene-1-sulfonamide

Introduction to N-(1-benzylpiperidin-4-ylmethyl)-4-fluorobenzene-1-sulfonamide (CAS No. 953210-12-3)

N-(1-benzylpiperidin-4-ylmethyl)-4-fluorobenzene-1-sulfonamide, identified by its CAS number 953210-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzylpiperidine moiety and a fluorobenzene sulfonamide group, contribute to its unique chemical properties and make it a promising candidate for further investigation in medicinal chemistry.

The benzylpiperidine scaffold is known for its role in enhancing the pharmacological activity of various drugs, including those targeting central nervous system disorders. Piperidine derivatives are frequently incorporated into drug molecules due to their ability to improve solubility, metabolic stability, and binding affinity to biological targets. In contrast, the fluorobenzene sulfonamide group introduces additional functionalization, which can modulate electronic properties and influence interactions with biological receptors. The combination of these structural elements in N-(1-benzylpiperidin-4-ylmethyl)-4-fluorobenzene-1-sulfonamide suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The introduction of fluorine atoms into aromatic rings, as seen in this compound, is particularly noteworthy because fluorine can significantly alter the pharmacokinetic and pharmacodynamic profiles of drug candidates. For instance, fluorinated compounds often exhibit increased metabolic stability and better oral bioavailability.

The synthesis of N-(1-benzylpiperidin-4-ylmethyl)-4-fluorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps may include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies to introduce the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the complex carbon skeleton of the molecule.

The pharmacological evaluation of N-(1-benzylpiperidin-4-ylmethyl)-4-fluorobenzene-1-sulfonamide has been a subject of intense research interest. Preclinical studies have demonstrated that sulfonamide derivatives can interact with various biological targets, including enzymes and receptors involved in disease pathways. The presence of both the benzylpiperidine and fluorobenzene sulfonamide groups may enhance binding affinity to specific proteins or enzymes relevant to therapeutic intervention. Additionally, computational modeling techniques such as molecular docking have been utilized to predict potential interactions between this compound and biological targets.

In the context of drug development, N-(1-benzylpiperidin-4-ylmethyl)-4-fluorobenzene-1-sulfonamide represents an important intermediate in the synthesis of more complex drug molecules. Its structural features make it a versatile building block for designing novel therapeutics with tailored pharmacological properties. Researchers are exploring its potential in various therapeutic areas, including oncology, neurology, and immunology. The unique combination of functional groups in this compound allows for fine-tuning its biological activity through structural modifications.

The impact of fluorine substitution on the pharmacological properties of sulfonamides has been extensively studied. Fluorinated aromatic rings can influence electronic distribution, lipophilicity, and metabolic stability, all of which are critical factors in drug design. For example, fluoro-substituted sulfonamides often exhibit improved binding affinity to enzymes due to enhanced hydrophobic interactions or altered conformational preferences. This has led to the development of several FDA-approved drugs that incorporate fluorine atoms into their molecular structure.

The future prospects for N-(1-benzylpiperidin-4-ylmethyl)-4-fluorobenzene-1-sulfonamide include further exploration of its pharmacological potential through both experimental and computational approaches. Preclinical studies are expected to provide insights into its mechanism of action and therapeutic efficacy against specific diseases. Additionally, advances in synthetic chemistry may enable the production of analogs with improved properties based on structural optimization principles.

In conclusion, N-(1-benzylpiperidin-4-ylmethyl)-4-fluorobenzene-1-sulfonamide(CAS No. 953210-12-3) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable candidate for drug discovery efforts aimed at developing novel therapeutics with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.